3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide, also known as EMBS, is a sulfonamide-based compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in tumor growth and inflammation. 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has also been shown to inhibit the production of nitric oxide, a signaling molecule that is involved in inflammation.
Biochemical and Physiological Effects:
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and neuroprotective effects. 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. In addition, 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its wide range of potential applications in various scientific fields. 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to exhibit anti-tumor activity, anti-inflammatory activity, and neuroprotective effects, making it a versatile compound for scientific research. However, one limitation of using 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide. One area of future research could focus on the development of more effective synthesis methods for 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide, which could improve its solubility and bioavailability. Another area of future research could focus on the identification of the specific enzymes and signaling pathways that are targeted by 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide, which could provide insights into its mechanism of action. Additionally, future research could explore the potential applications of 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide in other scientific fields, such as cardiovascular research and infectious disease research.
Synthesis Methods
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide can be synthesized by reacting 4-methoxybenzenesulfonyl chloride with 5-ethyl-3-amino-1,2,4-oxadiazole in the presence of a base. The resulting intermediate is then reacted with 4-methylbenzylamine to yield 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide.
Scientific Research Applications
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been studied for its potential applications in various scientific fields, including cancer research, inflammation research, and neuroscience. In cancer research, 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells. In inflammation research, 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In neuroscience, 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-[(4-methylphenyl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c1-4-18-21-19(22-26-18)16-11-15(9-10-17(16)25-3)27(23,24)20-12-14-7-5-13(2)6-8-14/h5-11,20H,4,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMHVNKLUBQGDMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC=C(C=C3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Ethyl-1,2,4-oxadiazol-3-YL)-4-methoxy-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.